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Compound of Interest

Compound Name: (R)-I-BET762 carboxylic acid

Cat. No.: B10800863 Get Quote

FOR IMMEDIATE RELEASE

An In-depth Technical Guide on (R)-I-BET762 Carboxylic Acid for Researchers, Scientists,

and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of (R)-I-BET762 carboxylic
acid, a potent and selective inhibitor of the Bromodomain and Extra-Terminal (BET) family of

proteins, with a primary focus on its application in biomedical research and drug discovery.

Core Quantitative Data
A summary of the key quantitative data for (R)-I-BET762 carboxylic acid is presented below.

Property Value Reference(s)

Molecular Weight 396.8 g/mol [1]

Molecular Formula C₂₀H₁₇ClN₄O₃ [1]

BRD4 pIC₅₀ 5.1 [2]

Introduction to (R)-I-BET762 Carboxylic Acid
(R)-I-BET762 carboxylic acid is the R-enantiomer of I-BET762 carboxylic acid and a key

chemical probe for studying the biological functions of BET proteins, particularly BRD4.[2] It
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acts as a competitive inhibitor by binding to the acetyl-lysine recognition pockets of

bromodomains, thereby displacing them from chromatin and disrupting downstream

transcriptional programs. This molecule serves as a crucial warhead for the development of

Proteolysis Targeting Chimeras (PROTACs), which are designed to induce the targeted

degradation of BET proteins.[2]

BRD4 Signaling Pathway
BRD4 is a critical epigenetic reader that plays a pivotal role in regulating gene expression. It

functions by recognizing and binding to acetylated lysine residues on histones, which leads to

the recruitment of the Positive Transcription Elongation Factor b (P-TEFb). P-TEFb, in turn,

phosphorylates the C-terminal domain of RNA Polymerase II (Pol II), promoting transcriptional

elongation and the expression of target genes, including oncogenes like c-Myc. The inhibition

of BRD4 by molecules such as (R)-I-BET762 carboxylic acid disrupts this cascade, leading to

the suppression of key inflammatory and cancer-related genes.
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Nucleus

Acetylated Histones BRD4 recruits P-TEFb (CDK9/Cyclin T1) recruits RNA Polymerase II phosphorylates Target Genes (e.g., c-Myc) transcribes mRNA transcription Oncogenic Proteins translation
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AlphaScreen Assay Workflow
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PROTAC Synthesis Logic
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carboxylic acid Linker
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Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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